Cas no 2703771-39-3 (4,7-dichloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine)

• Product Name: 4,7-dichloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine
• CAS No: 2703771-39-3
• MF: C₈H₈Cl₂N₄
• MW: 231.081918716431
• CID: 6263011
• PubChem ID: 165945236
• Update Time: 2025-05-23

4,7-dichloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine Chemical and Physical Properties

Names and Identifiers

• 4,7-dichloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine
• EN300-37099907
• 2703771-39-3

• Inchi： 1S/C8H8Cl2N4/c1-4(2)14-3-11-5-6(14)8(10)13-12-7(5)9/h3-4H,1-2H3
• InChI Key： IPKNEUIDMABTAT-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(=NN=1)Cl)N=CN2C(C)C

Computed Properties

• Exact Mass: 230.0126017g/mol
• Monoisotopic Mass: 230.0126017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.6Ų

Additional information on 4,7-dichloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine

4,7-Dichloro-1-(Propan-2-yl)-1H-Imidazo[4,5-d]Pyridazine: A Comprehensive Overview

The compound with CAS No. 2703771-39-3, known as 4,7-dichloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the imidazo[4,5-d]pyridazine class of heterocyclic compounds, which are known for their diverse biological activities and potential applications in drug discovery. The imidazo[4,5-d]pyridazine core structure is a bicyclic system comprising a pyridazine ring fused with an imidazole ring, making it a unique scaffold for various functional groups.

Recent studies have highlighted the importance of chlorine substituents in modulating the pharmacokinetic and pharmacodynamic properties of such compounds. In the case of 4,7-dichloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine, the presence of two chlorine atoms at positions 4 and 7 significantly influences its chemical reactivity and biological activity. Additionally, the propan-2-yl group attached at position 1 introduces steric effects that can enhance the molecule's stability and solubility.

One of the most promising applications of this compound lies in its potential as a biological inhibitor. Researchers have explored its ability to inhibit key enzymes and signaling pathways involved in various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that 4,7-dichloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine exhibits potent inhibitory activity against tyrosine kinases, which are critical targets in cancer therapy. This makes it a valuable lead compound for the development of targeted therapies.

Another area of interest is the compound's role in antimicrobial research. Recent findings suggest that imidazo[4,5-d]pyridazine derivatives, including this compound, possess significant antibacterial and antifungal properties. The chlorine substituents are believed to contribute to these activities by enhancing the molecule's ability to disrupt microbial cell membranes and inhibit essential enzymatic processes.

The synthesis of 4,7-dichloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine involves a multi-step process that typically includes cyclization reactions and substitution chemistry. Researchers have optimized synthetic routes to improve yield and purity, ensuring that this compound is readily available for further studies. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the compound's molecular structure. These studies have provided valuable insights into its conformational flexibility and intermolecular interactions, which are crucial for understanding its biological behavior.

Looking ahead, ongoing research is focused on exploring the therapeutic potential of this compound further. Collaborative efforts between academic institutions and pharmaceutical companies are underway to investigate its efficacy in preclinical models of disease. Additionally, efforts are being made to identify novel analogs with improved pharmacokinetic profiles and reduced toxicity.

In conclusion, 4,7-dichloro-1-(propan-2-yl)-1H-imidazo[4,5-d]pyridazine is a versatile compound with significant potential in drug discovery and development. Its unique chemical structure and promising biological activities make it a valuable addition to the arsenal of heterocyclic compounds used in modern medicinal chemistry.